(1,1-Difluoro-6-azaspiro[2.5]octan-6-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C14H22F2N2O3S/c1-22(20,21)18-6-2-11(3-7-18)12(19)17-8-4-13(5-9-17)10-14(13,15)16/h11H,2-10H2,1H3
• InChI Key: RGEOJMCRJBPSED-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C14H22F2N2O3S
• Molecular Weight: 336.40 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H22F2N2O3S/c1-21(19,20)18-7-5-14(6-8-18)22(2,3)10-13-11-15-9-12(16)17-13/h5-6,8-9H,7,10-11H2,1-4H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature.

Scientific Research Applications

Applications in Organic Synthesis and Pharmaceutical Development

• Allosteric Noncompetitive HIV Entry Inhibitors : A related compound was identified as a potent noncompetitive allosteric antagonist of the CCR5 receptor, showcasing a unique mechanism of action against HIV-1. This highlights the potential of such compounds in the development of new HIV treatments (Watson et al., 2005).

• Antimicrobial Activity : Derivatives of similar compounds have shown significant antimicrobial activity against pathogenic bacterial and fungal strains. This suggests their potential application in creating new antimicrobial agents (Mallesha & Mohana, 2014).

Applications in Material Science

• Template Generation in Synthesis : In situ template generation via N-alkylation for the synthesis of open-framework zinc phosphites and phosphate was facilitated using related methodologies. This approach is critical for the development of novel materials with potential applications in catalysis, adsorption, and ion exchange (Wang et al., 2013).

• Biolubricant Development : Novel compounds derived from oleic acid, related to the target molecule, have been explored as potential biolubricant candidates. Their synthesis and physicochemical properties suggest these compounds could serve as sustainable alternatives to traditional lubricants (Kurniawan et al., 2017).

Environmental Applications

• Analysis of Perfluorinated Alkyl Acids in Drinking Water : Techniques involving related compounds have been developed for the ultra-sensitive analysis of perfluorinated alkyl acids in drinking water. This is crucial for monitoring environmental pollution and assessing exposure risks (Dasu et al., 2017).

Safety and Hazards

The compound is classified under GHS07 for safety. The hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.